Cas no 1268521-53-4 (2-MORPHOLINEMETHANAMINE, N,4-DIMETHYL-, (2R)-)

2-MORPHOLINEMETHANAMINE, N,4-DIMETHYL-, (2R)- structure
1268521-53-4 structure
Product Name:2-MORPHOLINEMETHANAMINE, N,4-DIMETHYL-, (2R)-
CAS No:1268521-53-4
MF:C7H16N2O
MW:144.214741706848
CID:3260659
PubChem ID:18336931
Update Time:2025-04-21

2-MORPHOLINEMETHANAMINE, N,4-DIMETHYL-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 2-MORPHOLINEMETHANAMINE, N,4-DIMETHYL-, (2R)-
    • Z1138834383
    • DB-143920
    • CS-0258747
    • EN300-71203
    • AKOS017375417
    • N-methyl-1-(4-methylmorpholin-2-yl)methanamine
    • 853-549-0
    • 933752-31-9
    • methyl((4-methylmorpholin-2-yl)methyl)amine
    • N,4-dimethyl-2-morpholinemethanamine
    • 1268521-53-4
    • methyl[(4-methylmorpholin-2-yl)methyl]amine
    • SCHEMBL8487284
    • IMB75231
    • Inchi: 1S/C7H16N2O/c1-8-5-7-6-9(2)3-4-10-7/h7-8H,3-6H2,1-2H3
    • InChI Key: IEHQWJZAQGRTOC-UHFFFAOYSA-N
    • SMILES: O1CCN(C)CC1CNC

Computed Properties

  • Exact Mass: 144.126263138Da
  • Monoisotopic Mass: 144.126263138Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 24.5Ų
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